Cas no 2138179-90-3 (3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)-)

• Product Name: 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)-
• CAS No: 2138179-90-3
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5299331
• Update Time: 2025-07-09

3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)-

• Inchi： 1S/C13H23N3/c14-11-8-16-6-3-10(11)9-1-4-13(5-2-9)7-12(13)15/h1,10-12,16H,2-8,14-15H2
• InChI Key： NBIWFKWMTVKRRH-UHFFFAOYSA-N
• SMILES： N1CCC(C2CCC3(C(N)C3)CC=2)C(N)C1

Additional information on 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)-

Exploring the Potential of 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)- (CAS No. 2138179-90-3) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)- (CAS No. 2138179-90-3) has emerged as a compound of significant interest. This unique spirocyclic amine derivative combines a piperidine backbone with an aminospiro[2.5]octene moiety, offering a structurally complex framework that holds promise for various applications. Researchers are particularly intrigued by its potential role in drug discovery, given its ability to interact with biological targets due to its rigid spirocyclic structure and dual amine functionality.

The compound's CAS No. 2138179-90-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and material science. Its structural features, such as the spiro[2.5]octene ring system, are rare in nature, making it a valuable scaffold for designing novel molecules. Recent studies have explored its utility in central nervous system (CNS) targeting, where its lipophilic properties and hydrogen-bonding capabilities could enhance blood-brain barrier penetration. This aligns with current trends in neurodegenerative disease research, a hot topic in 2024.

From a synthetic perspective, 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)- presents intriguing challenges. Its stereochemistry and ring strain require specialized synthetic routes, often involving catalyzed cyclization or metathesis reactions. These methods are widely discussed in organic synthesis forums, as researchers seek efficient ways to scale up production. The compound's thermal stability and solubility profile are also critical parameters for industrial applications, another area of active investigation.

Beyond pharmaceuticals, this compound's unique spatial arrangement has sparked interest in catalysis and polymer science. Its spirocyclic amines could serve as ligands for asymmetric catalysis, a field experiencing rapid growth due to demand for chiral intermediates. Additionally, its potential as a crosslinking agent in high-performance polymers is being explored, particularly for biodegradable materials—a trending topic in sustainable chemistry.

Analytical characterization of CAS No. 2138179-90-3 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, with particular attention to its conformational dynamics. Computational chemistry studies using molecular docking and DFT calculations have predicted interesting interactions with biological receptors, making it a candidate for virtual screening libraries. These aspects are frequently queried in cheminformatics discussions, especially regarding QSAR modeling.

Safety profiles and toxicological data for this compound remain an active area of study, with researchers emphasizing green chemistry principles in its handling. While not classified as hazardous under standard protocols, proper laboratory safety measures are always recommended when working with novel amine derivatives. This precautionary approach reflects the broader scientific community's focus on responsible research innovation.

The commercial availability of 3-Piperidinamine, 4-(1-aminospiro[2.5]oct-5-en-6-yl)- has increased recently, with suppliers offering it for research and development purposes. Pricing trends and batch purity specifications are common search queries, indicating its transition from academic curiosity to practical utility. Patent literature shows growing IP activity around derivatives of this scaffold, particularly in kinase inhibitor and GPCR modulator applications—two of the most targeted protein families in current drug discovery.

Looking ahead, the versatility of CAS No. 2138179-90-3 suggests it will remain relevant across multiple disciplines. Its intersection with fragment-based drug design and three-dimensional screening libraries positions it well for future breakthroughs. As synthetic methodologies advance and biological evaluations continue, this compound may well become a cornerstone in developing next-generation therapeutics and functional materials.